Cas no 23970-99-2 (Androsta-4,6,8(14)-triene-3,17-dione(8CI,9CI))

• Product name: Androsta-4,6,8(14)-triene-3,17-dione(8CI,9CI)
• CAS No: 23970-99-2
• MF: C₁₉H₂₂O₂
• MW: 282.37678
• CID: 284462
• PubChem ID: 14369580

Androsta-4,6,8(14)-triene-3,17-dione(8CI,9CI) Chemical and Physical Properties

Names and Identifiers

• Androsta-4,6,8(14)-triene-3,17-dione(8CI,9CI)
• FCE 24917
• (9R,10R,13S)-10,13-dimethyl-2,9,11,12,15,16-hexahydro-1H-cyclopenta[a]phenanthrene-3,17-dione
• 23970-99-2
• DTXSID00559503
• Androsta-4,6,8(14)-triene-3,17-dione

• Inchi： InChI=1S/C19H22O2/c1-18-9-7-13(20)11-12(18)3-4-14-15-5-6-17(21)19(15,2)10-8-16(14)18/h3-4,11,16H,5-10H2,1-2H3
• InChI Key： CWWDEXWIBFNSQA-UHFFFAOYSA-N
• SMILES： O=C1CCC2(C3CCC4(C(CCC4=C3C=CC2=C1)=O)C)C

Computed Properties

• Exact Mass: 282.16206
• Monoisotopic Mass: 282.161979940g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 0
• Complexity: 649
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 34.1Ų
• XLogP3: 2

Experimental Properties

• PSA: 34.14